Cas no 2548998-88-3 (4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine)

• Product Name: 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine
• CAS No: 2548998-88-3
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5310471
• PubChem ID: 154829533
• Update Time: 2025-11-06

4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine
• F6748-6234
• 2548998-88-3
• AKOS040723188
• 4-Methoxy-6-[3-[(2-pyrimidinyloxy)methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C15H19N5O2/c1-21-14-8-13(18-11-19-14)20-7-2-4-12(9-20)10-22-15-16-5-3-6-17-15/h3,5-6,8,11-12H,2,4,7,9-10H2,1H3
• InChI Key： CFSQFIVIGMFFMB-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC(COC3=NC=CC=N3)C2)=CC(OC)=N1

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.9±58.0 °C(Predicted)
• pka: 6.44±0.26(Predicted)

Additional information on 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine

Introduction to 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine (CAS No. 2548998-88-3) in Modern Pharmaceutical Research

4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine, identified by the CAS number 2548998-88-3, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a methoxy group, a pyrimidine core, and a piperidine moiety, makes it a versatile scaffold for drug discovery and development.

The compound's structure is characterized by a central pyrimidine ring substituted at the 4-position with a methoxy group and at the 6-position with a complex amine-linked pyrimidine-piperidine derivative. This arrangement suggests potential interactions with biological targets, making it a promising candidate for further investigation. The 3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl substituent, in particular, introduces a unique binding site that could be exploited for modulating biological pathways.

In recent years, there has been growing interest in developing small molecules that can interact with nucleic acid bases or enzymes involved in critical cellular processes. The pyrimidine core of 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine aligns well with this trend, as pyrimidines are fundamental components of DNA and RNA. This structural feature positions the compound as a potential inhibitor or modulator of enzymes such as kinases, phosphodiesterases, or other nucleic acid-interacting proteins.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the development of molecules with high selectivity and low toxicity. The intricate architecture of 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine suggests that it may exhibit such properties, making it an attractive candidate for further preclinical and clinical studies.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic pathway but also allow for modifications that can fine-tune the pharmacological properties of the molecule.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine. Molecular modeling and virtual screening techniques enable researchers to predict binding affinities and identify potential lead compounds before conducting expensive wet-lab experiments. This approach has been instrumental in optimizing drug candidates for various therapeutic indications.

The pharmacological profile of 4-methoxy-6-{3-[(pyrimidin-2-yloxy)methyl]piperidin-1-yl}pyrimidine is currently under investigation in several academic and industrial laboratories. Preliminary studies suggest that it may possess anti-inflammatory, antiviral, or anticancer properties, depending on its interaction with specific biological targets. These early findings are encouraging and warrant further exploration to fully elucidate its therapeutic potential.

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